Cas no 78551-93-6 (tert-butyl 3-(2-methylpropyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(2-methylpropyl)piperazine-1-carboxylate
• CAS No: 78551-93-6
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• MDL: MFCD08273962
• CID: 562292
• PubChem ID: 13520372
• Update Time: 2025-04-19

tert-butyl 3-(2-methylpropyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-isobutylpiperazine-1-carboxylate
• 1-BOC-3-ISOBUTYL-PIPERAZINE
• 1-Piperazinecarboxylic acid, 3-(2-methylpropyl)-, 1,1- dimethylethyl ester
• 3-(2-Methylpropyl)-1-piperazinecarboxylic acid tert-butyl ester
• 3-ISOBUTYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1-BOC-3-ISOBUTYLPIPERAZINE
• tert-butyl 3-(2-methylpropyl)piperazine-1-carboxylate
• 1-N-BOC-3-ISOBUTYLPIPERAZINE
• VP70198
• AB44491
• AB0073238
• A26046
• 1-Piperazinecarboxylicacid, 3-(2-methylpropyl)-, 1,1-dimethylethyl ester
• AB42219
• tert-butyl3-isobutylpiperazine-1-carboxylate
• CS-B0419
• DTXSID00542839
• SCHEMBL10219114
• MFCD08273962
• FT-0660129
• FT-0660130
• AKOS005258457
• FT-0660100
• 78551-93-6
• AB42222
• EN300-1877546
• DIETHYLMALONATE-D2
• AS-35475
• DB-002997

• MDL： MFCD08273962
• Inchi： 1S/C13H26N2O2/c1-10(2)8-11-9-15(7-6-14-11)12(16)17-13(3,4)5/h10-11,14H,6-9H2,1-5H3
• InChI Key： LSZJZDBPJNYEIE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(CC(C)C)C1)=O

Computed Properties

• Exact Mass: 242.19900
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 2.2

Experimental Properties

• Density: 0.962
• Boiling Point: 315.5°C at 760 mmHg
• Flash Point: 144.6°C
• Refractive Index: 1.458
• PSA: 41.57000
• LogP: 2.50810

tert-butyl 3-(2-methylpropyl)piperazine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C